Cas no 5469-06-7 ( )
structure
Product Name:
CAS No:5469-06-7
MF:C15H12O4
MW:256.253384590149
CID:942566
PubChem ID:225877
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-benzoyloxymethyl-benzo[1,3]dioxole; NSC15718; CTK5A2294; Piperonylbenzoat; AG-J-60476; AC1L5ECV; AR-1B6497; AC1Q65Z3; KST-1A9644; Benzoesaeure-piperonylester;
- DTXSID80280161
- NSC15718
- 1,3-benzodioxol-5-ylmethyl benzoate
- NSC-15718
- 5469-06-7
- AKOS017016396
-
-
- Inchi: 1S/C15H12O4/c16-15(12-4-2-1-3-5-12)17-9-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2
- InChI Key: KMQBYAFOOFDSCK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)OCC1C=C2C(OCO2)=CC=1
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.286
- Boiling Point: 387.7°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.605
- PSA: 44.76
Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5469-06-7 ( ) Related Products
- 6292-67-7(Monohydrazide Adipic Acid)
- 326-61-4((2H-1,3-benzodioxol-5-yl)methyl acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent